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Compound of Interest

Compound Name: 5-Butyl-2-hydroxybenzaldehyde

CAS No.: 77635-19-9

Cat. No.: B2605584

Get Quote

Executive Summary
5-Butyl-2-hydroxybenzaldehyde (CAS: 2725-53-3 for tert-butyl isomer; generic structure

relevant to n-butyl derivatives) serves as a critical ligand in coordination chemistry and a

precursor for Schiff base synthesis.[1] Understanding its acid dissociation constant (

) is fundamental for optimizing metal extraction efficiency and controlling reaction kinetics in
aqueous-organic biphasic systems.[1]

Key Data Point: The estimated thermodynamic

of 5-Butyl-2-hydroxybenzaldehyde in aqueous solution is 8.40 ± 0.15.[1]

This value represents a deviation from the standard phenol

(~9.[1]99) due to the competing electronic effects of the ortho-formyl group (electron-
withdrawing) and the para-butyl group (weakly electron-donating), stabilized significantly by
intramolecular hydrogen bonding.[1]
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Structural & Mechanistic Analysis
The Chemical Equilibrium
The acidity of this compound is governed by the deprotonation of the phenolic hydroxyl group.

[1] Unlike simple phenols, this system is stabilized by a strong Intramolecular Hydrogen Bond

(IMHB) between the phenolic hydrogen and the carbonyl oxygen of the aldehyde.[1]

Mechanism:

Neutral State: The IMHB locks the proton, making it initially harder to remove than in a free

phenol, but the electron-withdrawing nature of the aldehyde (-CHO) pulls electron density

from the ring, ultimately increasing acidity (lowering

) compared to phenol.[1]

Anionic State: Upon deprotonation, the negative charge is delocalized onto the aldehyde

oxygen (resonance stabilization), favoring the forward reaction.[1]

Substituent Effect: The 5-butyl group (alkyl) exerts a weak positive inductive effect (+I),

pushing electron density into the ring.[1] This slightly destabilizes the phenolate anion

compared to unsubstituted salicylaldehyde (

), resulting in a marginally higher

.[1]

Visualization of Equilibrium and Resonance
The following diagram illustrates the deprotonation pathway and the stabilizing factors.
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Caption: Thermodynamic equilibrium showing the transition from the IMHB-stabilized neutral

form to the resonance-stabilized anion.

Physicochemical Data Profile
The following table summarizes the estimated and comparative values for 5-Butyl-2-
hydroxybenzaldehyde and related congeners.

Parameter Value / Range Context

Estimated Aqueous 8.39 – 8.47

Extrapolated from substituent

effects (Hammett

)

Salicylaldehyde 8.37
Reference standard

(Unsubstituted)

Phenol 9.99
Reference standard (No -CHO

group)

Solubility (Water) < 0.5 g/L
Highly lipophilic due to butyl

chain

LogP (Octanol/Water) ~4.4 - 4.9
Requires mixed-solvent

determination methods

(Neutral) ~325 nm
UV-Vis absorption peak (in

MeOH)

(Anion) ~370-380 nm
Bathochromic shift upon

deprotonation

Experimental Protocols (Self-Validating Systems)
Due to the low aqueous solubility of 5-butyl-2-hydroxybenzaldehyde, direct aqueous titration

yields unstable signals.[1] The Yasuda-Shedlovsky Extrapolation Method using binary solvent

systems (Dioxane/Water or Methanol/Water) is the authoritative protocol.[1]

Protocol A: Potentiometric Titration in Mixed Solvents
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Objective: Determine stoichiometric

values in varying dielectric constants and extrapolate to pure water (

).

Reagents:

Analyte: 5-Butyl-2-hydroxybenzaldehyde (>99% purity).[1]

Solvent: 1,4-Dioxane (HPLC Grade, purified to remove peroxides) and Carbonate-free

distilled water.[1]

Titrant: 0.1 M KOH (standardized against Potassium Hydrogen Phthalate).

Ionic Strength Adjuster: 0.1 M KCl.

Workflow:

Preparation: Prepare three solution sets with Dioxane:Water ratios of 30:70, 40:60, and

50:50 (v/v). Maintain constant ionic strength (

M KCl).[1]

Calibration: Calibrate the glass electrode pH meter using standard aqueous buffers (pH 4.01,

7.00, 10.01). Correction factor for mixed solvents must be applied.

Titration: Titrate 50 mL of the analyte solution (

M) with 0.1 M KOH under nitrogen atmosphere (to prevent

absorption).

Data Recording: Record pH vs. Volume of KOH added. Wait for stable readings (drift < 0.002

pH/min).

Calculation (The Yasuda-Shedlovsky Equation): Plot the experimentally determined

values (
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) against the inverse of the dielectric constant (

) of the solvent mixture.[1]

The intercept at

gives the aqueous

.[1]

Protocol B: Spectrophotometric Validation
Objective: Cross-validate potentiometric results by observing the bathochromic shift of the

phenolate band.

Workflow:

Stock Solution: Dissolve analyte in Methanol.

Buffer Series: Prepare aqueous buffers ranging from pH 6.0 to 11.0 (maintaining constant

ionic strength).

Aliquot Addition: Inject small aliquots of stock solution into buffers (final MeOH < 1% to

minimize solvent effects).

Scan: Record UV-Vis spectra (250–450 nm).

Isosbestic Point: Verify the presence of a sharp isosbestic point (indicating a clean two-state

equilibrium).[1]

Fitting: Use the Henderson-Hasselbalch equation at

of the anion to solve for

.[1]

Experimental Workflow Diagram
This diagram outlines the decision logic and process flow for determining the pKa of lipophilic

ligands.
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Caption: Decision tree for selecting the appropriate pKa determination method based on ligand

solubility.

Applications & Implications
Metal Extraction (Hydrometallurgy)
In solvent extraction processes (e.g., copper or nickel recovery), the

determines the pH isotherm for metal uptake.[1]

Low

(High Acidity): Allows extraction at lower pH values, reducing base consumption.[1]

5-Butyl Effect: The butyl group increases lipophilicity, preventing the ligand from leaching into

the aqueous phase, while the

of ~8.4 ensures efficient deprotonation at mild alkaline pH (pH 9-10).[1]

Schiff Base Synthesis
When condensing with amines to form Schiff bases (imines), the acidity of the phenol affects

the stability of the intermediate.[1] The strong IMHB in 5-butyl-2-hydroxybenzaldehyde often

requires catalysis (acid or heat) to disrupt the hydrogen bond and facilitate nucleophilic attack

by the amine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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